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molecular formula C10H9N3O2 B8281811 2-Nitro-5-pyrrol-1-yl-phenylamine

2-Nitro-5-pyrrol-1-yl-phenylamine

Cat. No. B8281811
M. Wt: 203.20 g/mol
InChI Key: JJCDQNVFUDSIGM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06548495B2

Procedure details

The title compound was prepared from 5-chloro-2nitroaniline (1.73 g, 10 mmol), pyrrole (2.8 mL, 40 mmol) and KOH (85%, 990 mg, 15 mmol) in DMSO (8.6 mL) at 80° C. for 24 h according to the general procedure E (method a). Obtained as a brown solid (1.52 g).
Name
5-chloro-2nitroaniline
Quantity
1.73 g
Type
reactant
Reaction Step One
Name
pyrrole
Quantity
2.8 mL
Type
reactant
Reaction Step One
Name
KOH
Quantity
990 mg
Type
reactant
Reaction Step One
Name
DMSO
Quantity
8.6 mL
Type
solvent
Reaction Step One
Name
title compound
[Compound]
Name
solid

Identifiers

REACTION_CXSMILES
Cl[C:2]1[CH:3]=[CH:4][C:5]([N+:9]([O-:11])=[O:10])=[C:6]([CH:8]=1)[NH2:7].[NH:12]1[CH:16]=[CH:15][CH:14]=[CH:13]1.[OH-].[K+]>CS(C)=O>[N+:9]([C:5]1[CH:4]=[CH:3][C:2]([N:12]2[CH:16]=[CH:15][CH:14]=[CH:13]2)=[CH:8][C:6]=1[NH2:7])([O-:11])=[O:10] |f:2.3|

Inputs

Step One
Name
5-chloro-2nitroaniline
Quantity
1.73 g
Type
reactant
Smiles
ClC=1C=CC(=C(N)C1)[N+](=O)[O-]
Name
pyrrole
Quantity
2.8 mL
Type
reactant
Smiles
N1C=CC=C1
Name
KOH
Quantity
990 mg
Type
reactant
Smiles
[OH-].[K+]
Name
DMSO
Quantity
8.6 mL
Type
solvent
Smiles
CS(=O)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound
Type
product
Smiles
[N+](=O)([O-])C1=C(C=C(C=C1)N1C=CC=C1)N
[Compound]
Name
solid
Type
product
Smiles
Measurements
Type Value Analysis
AMOUNT: MASS 1.52 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.